Arecoline-d5 Hydrobromide Salt

Specification

• CAS No.: 131448-18-5
• Molecular Formula: C8H14BrNO2
• Molecular Weight: 241.14 g/mol
• IUPAC Name: methyl 2,6-dideuterio-1-(trideuteriomethyl)-3,6-dihydro-2H-pyridine-5-carboxylate;hydrobromide
• Standard InChI: InChI=1S/C8H13NO2.BrH/c1-9-5-3-4-7(6-9)8(10)11-2;/h4H,3,5-6H2,1-2H3;1H/i1D3,5D,6D
• Standard InChI Key: AXOJRQLKMVSHHZ-UKYXHEKWSA-N
• Isomeric SMILES: [2H]C1CC=C(C(N1C([2H])([2H])[2H])[2H])C(=O)OC.Br
• SMILES: CN1CCC=C(C1)C(=O)OC.Br
• Canonical SMILES: CN1CCC=C(C1)C(=O)OC.Br

Introduction

Overview of Arecoline-d5 Hydrobromide Salt

Arecoline-d5 hydrobromide salt is a deuterated form of arecoline, an alkaloid found in the areca nut ( Areca catechu). Arecoline-d5 hydrobromide salt has garnered attention for its biological activities, which include effects on various physiological systems and potential therapeutic applications. As an agonist, Arecoline-d5 hydrobromide salt can bind to muscarinic and nicotinic acetylcholine receptors, mimicking the action of the neurotransmitter acetylcholine.

Synthesis and Preparation

Jasmonic acid is synthesized from linolenic acid, which undergoes oxygenation via lipoxygenase (13-LOX) to form a hydroperoxide. This peroxide cyclizes in the presence of allene oxide synthase to form an allene oxide. The rearrangement of allene oxide to form 12-oxophytodienoic acid is catalyzed by allene oxide cyclase. A series of β-oxidations results in 7-isojasmonic acid, which isomerizes to jasmonic acid in the absence of enzyme. Industrial production of jasmonic acid involves extraction from plant tissues using liquid-phase extraction with dichloromethane or diethyl ether, or solid-phase extraction. Arecoline hydrobromide (AH) is the arecoline salt of hydrobromic acid. In industry, AH was crystallized by adding hydrobromic acid to arecoline.

Mechanism of Action

Arecoline-d5 hydrobromide salt acts as an agonist at both muscarinic and nicotinic acetylcholine receptors. By binding to these receptors, it mimics the neurotransmitter acetylcholine, leading to various physiological responses, including the stimulation of gastrointestinal motility and the modulation of neuronal activity. The binding of arecoline-d5 hydrobromide salt to acetylcholine receptors can lead to a range of effects depending on the specific receptor and its location in the body; for example, it can induce euphoric sensations.

Pharmacokinetics and Metabolism

Arecoline is rapidly metabolized to arecaidine, mainly in the liver, but also in the kidney.

Biological Activities

Arecoline hydrobromide (AH) displays extensive pharmacological activities, including regulatory effects on the digestive, cardiovascular, nervous, and endocrine systems, as well as anti-parasitic effects.

AH was first extensively employed for treatment of tapeworm infection in dogs in Australia. In the last 2 decades, AH has gained increasing attention due to its multiple and notable pharmacological activities in various diseases, including: acaricidal activity against cattle ticks; anticataract activity; therapeutic and alleviating effects against diabetes complications, including male reproductive damage and cataract; treatment of rheumatoid arthritis (RA); and protection against gastric ulcer.

Toxicity

Data shows that AH may have sub-chronic, long-term and acute toxicities, and teratogenic effects. Arecoline may induce hepatotoxicity by mediating oxidative stress.

Applications

• Veterinary Medicine: Arecoline hydrobromide was initially used to treat tapeworm infections in dogs.

• Research: Arecoline-d5 hydrobromide salt is used in research to study its effects on various physiological systems and its potential therapeutic applications.

• Potential Therapeutic Applications: Arecoline hydrobromide has demonstrated potential therapeutic effects against diabetes complications, rheumatoid arthritis, and gastric ulcers.